Cas no 898775-46-7 (3-(4-Methoxyphenyl)-2'-methylpropiophenone)

• Product Name: 3-(4-Methoxyphenyl)-2'-methylpropiophenone
• CAS No: 898775-46-7
• MF: C₁₇H₁₈O₂
• MW: 254.323625087738
• MDL: MFCD03843147
• CID: 1947286
• PubChem ID: 24725864
• Update Time: 2025-06-11

3-(4-Methoxyphenyl)-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-METHOXYPHENYL)-2'-METHYLPROPIOPHENONE
• 3-(4-methoxyphenyl)-1-(o-tolyl)propan-1-one
• LogP
• 3-(4-methoxyphenyl)-1-(2-methylphenyl)propan-1-one
• 898775-46-7
• DTXSID10644257
• AKOS014781742
• MFCD03843147
• 3-(4-Methoxyphenyl)-2'-methylpropiophenone

• MDL： MFCD03843147
• Inchi： 1S/C17H18O2/c1-13-5-3-4-6-16(13)17(18)12-9-14-7-10-15(19-2)11-8-14/h3-8,10-11H,9,12H2,1-2H3
• InChI Key： YKSLSFJQKMKOES-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C)CCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 254.13100
• Monoisotopic Mass: 254.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.066
• Boiling Point: 406°C at 760 mmHg
• Flash Point: 178.2°C
• Refractive Index: 1.558
• PSA: 26.30000
• LogP: 3.81910

Additional information on 3-(4-Methoxyphenyl)-2'-methylpropiophenone

Research Briefing on 3-(4-Methoxyphenyl)-2'-methylpropiophenone (CAS: 898775-46-7): Recent Advances and Applications

3-(4-Methoxyphenyl)-2'-methylpropiophenone (CAS: 898775-46-7) is a synthetic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the role of 3-(4-Methoxyphenyl)-2'-methylpropiophenone as a key intermediate in the synthesis of various pharmacologically active molecules. Its structural features, including the methoxyphenyl and methylpropiophenone moieties, make it a versatile building block for the development of novel therapeutic agents. Researchers have explored its utility in the synthesis of anti-inflammatory, anticancer, and antimicrobial compounds, demonstrating its broad applicability in medicinal chemistry.

One of the most notable findings in recent years is the compound's potential as a precursor in the synthesis of selective kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Studies have shown that derivatives of 3-(4-Methoxyphenyl)-2'-methylpropiophenone exhibit promising inhibitory activity against specific kinase targets, paving the way for the development of targeted therapies.

In addition to its role in kinase inhibitor development, recent research has also explored the compound's antioxidant properties. Oxidative stress is a key contributor to the pathogenesis of numerous diseases, and compounds with antioxidant activity are of great interest in pharmaceutical research. Preliminary studies suggest that 3-(4-Methoxyphenyl)-2'-methylpropiophenone and its derivatives may possess significant radical-scavenging activity, which could be leveraged in the design of neuroprotective and cardioprotective agents.

The synthesis of 3-(4-Methoxyphenyl)-2'-methylpropiophenone has also been a focus of recent investigations. Researchers have developed more efficient and environmentally friendly synthetic routes, utilizing green chemistry principles to minimize waste and reduce the use of hazardous reagents. These advancements not only improve the scalability of the compound's production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacological profile. Further studies are needed to explore its pharmacokinetics, toxicity, and potential off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full therapeutic potential of 3-(4-Methoxyphenyl)-2'-methylpropiophenone and its derivatives.

In conclusion, 3-(4-Methoxyphenyl)-2'-methylpropiophenone (CAS: 898775-46-7) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery and development. Recent research has shed light on its potential as a kinase inhibitor precursor and antioxidant, while advancements in synthetic methodologies have enhanced its accessibility. Continued exploration of this compound and its derivatives holds great promise for addressing unmet medical needs and advancing the field of chemical biology.